Cas no 1156164-31-6 (2-Bromo-N-(cyclopropylmethyl)aniline)

2-Bromo-N-(cyclopropylmethyl)aniline is a brominated aromatic amine derivative featuring a cyclopropylmethyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine atom at the ortho position enhances reactivity for further functionalization via cross-coupling reactions, while the cyclopropylmethyl group introduces steric and electronic effects that can influence reaction pathways. Its well-defined structure and stability under standard conditions make it suitable for controlled synthetic applications. The compound is typically handled under inert conditions to preserve its integrity.
2-Bromo-N-(cyclopropylmethyl)aniline structure
1156164-31-6 structure
Product Name:2-Bromo-N-(cyclopropylmethyl)aniline
CAS No:1156164-31-6
MF:C10H12BrN
MW:226.112981796265
CID:2112733
PubChem ID:43560304
Update Time:2025-05-27

2-Bromo-N-(cyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-(cyclopropylmethyl)Benzenamine
    • 2-BROMO-N-(CYCLOPROPYLMETHYL)ANILINE
    • VEMDNGXBEPRVFM-UHFFFAOYSA-N
    • 2-Bromo-N-(cyclopropylmethyl)aniline
    • Inchi： 1S/C10H12BrN/c11-9-3-1-2-4-10(9)12-7-8-5-6-8/h1-4,8,12H,5-7H2
    • InChI Key： VEMDNGXBEPRVFM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=CC=1NCC1CC1

Computed Properties

  • Exact Mass: 225.015
  • Monoisotopic Mass: 225.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

2-Bromo-N-(cyclopropylmethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019149080-1g
2-Bromo-n-(cyclopropylmethyl)aniline
 1156164-31-6 95%
1g
 $438.34 2023-09-04
Alichem
A019149080-5g
2-Bromo-n-(cyclopropylmethyl)aniline
 1156164-31-6 95%
5g
 $1354.08 2023-09-04
TRC
B183020-250mg
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6
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 $ 540.00 2022-06-07
TRC
B183020-500mg
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6
500mg
 $ 900.00 2022-06-07
Chemenu
CM317153-1g
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6 95%
1g
 $385 2023-02-19
Chemenu
CM317153-5g
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6 95%
5g
 $1156 2023-02-19
Chemenu
CM317153-1g
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6 95%
1g
 $385 2021-06-15
Chemenu
CM317153-5g
2-Bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6 95%
5g
 $1156 2021-06-15
Enamine
EN300-166403-0.05g
2-bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6
0.05g
 $612.0 2023-06-04
Enamine
EN300-166403-0.1g
2-bromo-N-(cyclopropylmethyl)aniline
 1156164-31-6
0.1g
 $640.0 2023-06-04

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